molecular formula C11H10ClN3OS B5708250 N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide

N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide

Cat. No. B5708250
M. Wt: 267.74 g/mol
InChI Key: QRBUAZZFOYHGLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide, commonly known as CBTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CBTA belongs to the class of thiadiazole derivatives and has been synthesized using various methods.

Scientific Research Applications

Synthesis Methods

N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide derivatives have been synthesized through various methods. For instance, Yu et al. (2014) described the synthesis of these compounds using carbodiimide condensation catalysis, which is a convenient and fast method (Yu et al., 2014). Another approach was reported by Shukla et al. (2012), focusing on the synthesis of BPTES analogs, potent glutaminase inhibitors, using thiadiazole derivatives (Shukla et al., 2012).

Crystal Structures

The structural properties of this compound derivatives have also been explored. Boechat et al. (2011) studied the structures of compounds containing this moiety, highlighting the ‘V’ shape of the molecules and the intermolecular interactions that contribute to their crystal formation (Boechat et al., 2011).

Anticancer Properties

A significant area of research for these compounds is their potential anticancer properties. For example, Abu-Melha (2021) synthesized N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and evaluated their cytotoxic activities against various cancer cell lines, showing potent results (Abu-Melha, 2021). Similarly, Çevik et al. (2020) synthesized new derivatives and investigated their anticancer activities, with some compounds showing promising cytotoxic activity (Çevik et al., 2020).

Antimicrobial and Antiviral Activities

The antimicrobial and antiviral activities of these compounds are another area of interest. Tang et al. (2019) designed and synthesized benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety, which showed good antiviral and antibacterial activities (Tang et al., 2019).

Antioxidant Properties

Additionally, the antioxidant properties of these compounds have been explored. Lelyukh et al. (2021) synthesized 1,3,4-thiadiazole derivatives and evaluated their antioxidant activity, finding some compounds with significant radical scavenging abilities (Lelyukh et al., 2021).

properties

IUPAC Name

N-[5-[(4-chlorophenyl)methyl]-1,3,4-thiadiazol-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10ClN3OS/c1-7(16)13-11-15-14-10(17-11)6-8-2-4-9(12)5-3-8/h2-5H,6H2,1H3,(H,13,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QRBUAZZFOYHGLR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=NN=C(S1)CC2=CC=C(C=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10ClN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.74 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide
Reactant of Route 2
Reactant of Route 2
N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide
Reactant of Route 3
Reactant of Route 3
N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide
Reactant of Route 4
Reactant of Route 4
N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide
Reactant of Route 5
Reactant of Route 5
N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide
Reactant of Route 6
Reactant of Route 6
N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.